Cas no 1105224-60-9 (methyl 4-{2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]acetamido}benzoate)

• Product Name: methyl 4-{2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]acetamido}benzoate
• CAS No: 1105224-60-9
• MF: C₂₃H₁₈N₄O₅
• MW: 430.412825107574
• CID: 5386685
• Update Time: 2025-10-21

methyl 4-{2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[[2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1(2H)-pyridinyl]acetyl]amino]benzoate
• methyl 4-{2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]acetamido}benzoate

• Inchi： 1S/C23H18N4O5/c1-31-23(30)16-9-11-17(12-10-16)24-19(28)14-27-13-5-8-18(22(27)29)21-25-20(26-32-21)15-6-3-2-4-7-15/h2-13H,14H2,1H3,(H,24,28)
• InChI Key： DDUXQJDGQYTQJD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CN2C(=O)C(C3ON=C(C4=CC=CC=C4)N=3)=CC=C2)=O)C=C1

Experimental Properties

• Density: 1.371±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.08±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-{2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]acetamido}benzoate

Methyl 4-{2-[2-Oxo-3-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]acetamido}benzoate (CAS No. 1105224-60-9): An Overview

Methyl 4-{2-[2-Oxo-3-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]acetamido}benzoate (CAS No. 1105224-60-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoate moiety, a pyridine ring, and a phenyl oxadiazole group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of methyl 4-{2-[2-Oxo-3-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]acetamido}benzoate involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and environmentally friendly routes for the production of this compound. For instance, the use of green solvents and catalysts has been explored to minimize the environmental impact of the synthesis process.

In terms of its biological activities, methyl 4-{2-[2-Oxo-3-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]acetamido}benzoate has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, methyl 4-{2-[2-Oxo-3-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]acetamido}benzoate has been investigated for its anti-cancer properties. Research has shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that this compound may have therapeutic potential in the treatment of different types of cancer.

The pharmacokinetic properties of methyl 4-{2-[2-Oxo-3-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-y l]acetamido}benzoate have also been studied to assess its suitability for clinical applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. However, further studies are needed to optimize its pharmacokinetic profile and enhance its bioavailability.

In the context of drug development, the safety profile of methyl 4-{2-[2-Oxo -3-(3 -Phen yl -1 , 2 , 4 - ox adia zol -5 - yl ) - 1 , 2 - dihyd ro pyri din - 1 - yl ] acet amido } ben zoat e is a critical consideration. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic doses. However, comprehensive safety evaluations are ongoing to ensure that it meets the stringent safety standards required for clinical trials.

The future prospects for methyl 4-{2-[2-Oxo -3 -(3 - Phen yl - 1 , 2 , 4 - ox adia zol -5 - yl ) - 1 , 2 - dihyd ro pyri din - 1 - yl ] acet amido } ben zoat e are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activities and reduce potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and efficacy in vivo.

In conclusion, methyl 4-{2-[2-Oxo -3 -(3 - Phen yl - 1 , 2 , 4 - ox adia zol -5 - yl ) - 1 , 2 - dihyd ro pyri din - 1 - yl ] acet amido } ben zoat e (CAS No. 1105224-609) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry.